Cas no 89894-12-2 (Benzoic acid, 2-chloro-6-methyl-4-nitro-)

• Product Name: Benzoic acid, 2-chloro-6-methyl-4-nitro-
• CAS No: 89894-12-2
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 1948890
• PubChem ID: 15112260
• Update Time: 2025-04-24

Benzoic acid, 2-chloro-6-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-6-methyl-4-nitro-
• 2-chloro-6-methyl-4-nitrobenzoic acid
• IKVNZQJGBQBDOU-UHFFFAOYSA-N
• DB-116714
• 89894-12-2
• SCHEMBL15822246

• Inchi： 1S/C8H6ClNO4/c1-4-2-5(10(13)14)3-6(9)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： IKVNZQJGBQBDOU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.9985354Da
• Monoisotopic Mass: 214.9985354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Additional information on Benzoic acid, 2-chloro-6-methyl-4-nitro-

Comprehensive Guide to Benzoic acid, 2-chloro-6-methyl-4-nitro- (CAS No. 89894-12-2): Properties, Applications, and Market Insights

Benzoic acid, 2-chloro-6-methyl-4-nitro- (CAS No. 89894-12-2) is a specialized organic compound that has garnered significant attention in industrial and research applications. This chlorinated and nitrated derivative of benzoic acid exhibits unique chemical properties, making it valuable in various synthetic processes. With the growing demand for fine chemicals and intermediates, understanding this compound's characteristics and uses becomes crucial for professionals in the field.

The molecular structure of 2-chloro-6-methyl-4-nitrobenzoic acid features a benzene ring substituted with three functional groups: a carboxylic acid at position 1, a chlorine atom at position 2, a methyl group at position 6, and a nitro group at position 4. This specific arrangement contributes to its distinct reactivity pattern, particularly in electrophilic aromatic substitution reactions. Recent studies have explored its potential as a building block for more complex molecules in pharmaceutical and agrochemical research.

In industrial applications, Benzoic acid, 2-chloro-6-methyl-4-nitro- serves primarily as a key intermediate in organic synthesis. Its electron-withdrawing substituents make it particularly useful in reactions requiring deactivated aromatic systems. Current market trends show increased interest in this compound for developing specialized dyes and pigments, where its structural features enable the creation of colorants with enhanced lightfastness properties.

Environmental considerations surrounding nitroaromatic compounds have led to significant research into the biodegradation pathways of molecules like 2-chloro-6-methyl-4-nitrobenzoic acid. Modern green chemistry approaches focus on developing more sustainable production methods for such intermediates, addressing concerns about chemical waste and energy consumption. These developments align with the growing emphasis on environmentally friendly manufacturing processes across the chemical industry.

The analytical characterization of CAS 89894-12-2 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. Recent advancements in analytical chemistry have improved the detection limits for trace impurities in batches of this compound, ensuring higher purity standards for critical applications. Quality control measures have become increasingly stringent as end-use applications demand materials with consistent composition and performance characteristics.

Storage and handling recommendations for Benzoic acid, 2-chloro-6-methyl-4-nitro- emphasize protection from moisture and extreme temperatures. While not classified as highly hazardous, proper laboratory practices should be followed when working with this chemical. Current safety protocols recommend using appropriate personal protective equipment and working in well-ventilated areas, reflecting the chemical industry's heightened focus on occupational health standards.

Research into novel applications of 2-chloro-6-methyl-4-nitrobenzoic acid continues to expand. Recent patent literature reveals investigations into its use as a precursor for liquid crystal materials and electronic chemicals. The compound's ability to modify electronic properties of conjugated systems makes it particularly interesting for materials science applications, especially in the development of organic semiconductors and photovoltaic materials.

Market analysts project steady growth in demand for CAS 89894-12-2 over the coming decade, driven by expanding applications in specialty chemicals. The Asia-Pacific region has emerged as both a major producer and consumer of such fine chemical intermediates, with manufacturing capabilities increasingly incorporating automation and continuous processing technologies to improve efficiency and product consistency.

From a regulatory perspective, Benzoic acid, 2-chloro-6-methyl-4-nitro- falls under general chemical safety regulations rather than specific restrictive classifications. However, manufacturers and users must stay informed about evolving chemical regulations, particularly concerning nitroaromatic compounds. The REACH program in Europe and TSCA in the United States continue to evaluate such substances, potentially affecting future production and use patterns.

Technical grade 2-chloro-6-methyl-4-nitrobenzoic acid typically appears as a pale yellow to light brown crystalline powder. Physical properties including melting point, solubility, and stability have been well-characterized in the scientific literature. These parameters are crucial for formulators and process chemists who need to incorporate this intermediate into various synthetic pathways or formulation systems.

Recent innovations in chemical synthesis have explored more efficient routes to produce Benzoic acid, 2-chloro-6-methyl-4-nitro-, with particular focus on reducing byproduct formation and improving atom economy. Catalytic methods and flow chemistry approaches show promise for scaling up production while minimizing environmental impact. These developments respond to the chemical industry's dual challenges of meeting growing demand while reducing ecological footprints.

Quality specifications for CAS 89894-12-2 vary depending on application requirements. Pharmaceutical-grade material demands higher purity levels (>98%) compared to industrial-grade product. Analytical certificates typically include information on assay value, impurity profiles, and residual solvent content. Purchasers should carefully review these specifications to ensure the material meets their specific process requirements.

The global supply chain for 2-chloro-6-methyl-4-nitrobenzoic acid includes both large-scale manufacturers and specialty chemical producers. Recent disruptions in chemical logistics have highlighted the importance of diversified sourcing strategies. Many end-users now maintain relationships with multiple suppliers across different regions to mitigate potential supply chain risks.

Looking ahead, research directions for Benzoic acid, 2-chloro-6-methyl-4-nitro- include exploring its potential in medicinal chemistry and materials science. The compound's unique substitution pattern offers opportunities for creating novel molecular architectures. As synthetic methodologies continue to advance, this intermediate will likely find expanded applications in cutting-edge chemical technologies.